Cas no 2229659-86-1 (tert-butyl N-1-amino-4-(4-fluorophenyl)but-3-en-2-ylcarbamate)

• Product Name: tert-butyl N-1-amino-4-(4-fluorophenyl)but-3-en-2-ylcarbamate
• CAS No: 2229659-86-1
• MF: C₁₅H₂₁FN₂O₂
• MW: 280.337847471237
• CID: 6032432
• PubChem ID: 165621652
• Update Time: 2025-06-27

tert-butyl N-1-amino-4-(4-fluorophenyl)but-3-en-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-amino-4-(4-fluorophenyl)but-3-en-2-ylcarbamate
• tert-butyl N-[1-amino-4-(4-fluorophenyl)but-3-en-2-yl]carbamate
• EN300-1887989
• 2229659-86-1

• Inchi： 1S/C15H21FN2O2/c1-15(2,3)20-14(19)18-13(10-17)9-6-11-4-7-12(16)8-5-11/h4-9,13H,10,17H2,1-3H3,(H,18,19)/b9-6+
• InChI Key： XLUKLRSNZDNDJZ-RMKNXTFCSA-N
• SMILES： FC1C=CC(=CC=1)/C=C/C(CN)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 280.15870608g/mol
• Monoisotopic Mass: 280.15870608g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-1-amino-4-(4-fluorophenyl)but-3-en-2-ylcarbamate

Professional Introduction to Compound with CAS No. 2229659-86-1 and Product Name: *tert-butyl N-1-amino-4-(4-fluorophenyl)but-3-en-2-ylcarbamate*

Compound with the CAS number 2229659-86-1 and the product name tert-butyl N-1-amino-4-(4-fluorophenyl)but-3-en-2-ylcarbamate represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional attributes, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development.

The molecular structure of this compound is intricately designed, featuring a combination of a tert-butyl group, an amino group, a 4-fluorophenyl moiety, and a but-3-en-2-ylcarbamate moiety. These structural elements contribute to its distinct chemical properties, making it a valuable candidate for further investigation in various therapeutic areas.

In recent years, there has been growing interest in the development of novel compounds that exhibit potent biological activity. The presence of the 4-fluorophenyl group in the compound’s structure is particularly noteworthy, as fluorinated aromatic compounds are known for their enhanced metabolic stability and improved pharmacokinetic profiles. This characteristic makes the compound an attractive candidate for the design of next-generation pharmaceutical agents.

The tert-butyl group, another key feature of this compound, contributes to its overall stability and solubility. This is particularly important in pharmaceutical applications where the bioavailability and pharmacological efficacy of a drug are critical factors. The combination of these structural elements suggests that the compound may possess unique interactions with biological targets, which could lead to the development of new therapeutic strategies.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry due to their ability to modulate enzyme activity and receptor binding. For instance, fluorine atoms can enhance the binding affinity of a drug molecule to its target by increasing hydrophobic interactions and reducing metabolic degradation. The tert-butyl N-1-amino-4-(4-fluorophenyl)but-3-en-2-ylcarbamate compound leverages these properties, making it a promising candidate for further exploration.

The but-3-en-2-ylcarbamate moiety in the compound’s structure also plays a crucial role in its chemical behavior. This functional group is known for its ability to participate in various biochemical reactions, including nucleophilic substitution and condensation reactions. These reactions are essential for the synthesis of complex molecules and could be leveraged in the development of novel pharmaceutical agents.

In terms of potential applications, this compound shows promise in several therapeutic areas. For example, its structural features suggest that it may have inhibitory effects on certain enzymes or receptors involved in inflammatory processes. This makes it a potential candidate for the development of anti-inflammatory drugs. Additionally, its ability to interact with biological targets could make it useful in the treatment of neurological disorders or other conditions where precise molecular targeting is required.

The synthesis and characterization of this compound have been subjects of extensive research. Advanced synthetic techniques have been employed to ensure high purity and yield, which are critical factors for pharmaceutical applications. Techniques such as solid-phase synthesis and flow chemistry have been particularly useful in achieving these goals.

The pharmacological evaluation of this compound has revealed several interesting properties. In vitro studies have demonstrated its ability to interact with specific biological targets with high affinity. These interactions have been further validated through computational modeling and experimental techniques such as X-ray crystallography. These studies provide valuable insights into the mechanism of action of the compound and its potential therapeutic applications.

The development of novel pharmaceutical agents often involves a multidisciplinary approach, combining expertise from chemistry, biology, pharmacology, and other related fields. The tert-butyl N-1-amino-4-(4-fluorophenyl)but-3-en-2-ylcarbamate compound exemplifies this collaborative effort, as it represents the culmination of years of research and development by scientists from various disciplines.

In conclusion, Compound with CAS No. 2229659-86-1 and product name tert-butyl N-1-amino-4-(4-fluorophenyl)but-3-en-2-ylcarbamate is a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive candidate for the development of new therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing our understanding of disease mechanisms and developing effective treatments.